Cas no 18545-96-5 (1-deoxy-D-glucitol)

• Product Name: 1-deoxy-D-glucitol
• CAS No: 18545-96-5
• Molecular Formula: C₆H₁₄O₅
• Molecular Weight: 166.172
• CID: 2032969
• PubChem ID: 10678630

1-deoxy-D-glucitol Properties

Names and Identifiers

• 1-deoxy-D-glucitol
• 1-Desoxy-D-glucit
• 1-Desoxy-sorbit
• D-1-deoxy-glucitol
• glucon
• L-gulo-Hexan-1,2,3,4,5-pentaol
• L-Gulomethylit
• 1-Deoxyglucitol
• SCHEMBL218934
• (2R,3R,4R,5S)-hexane-1,2,3,4,5-pentol
• 18545-96-5
• DTXSID301316007
• 1-deoxy-d-glucitol
• MD35275
• 1-Deoxy-D-glucitol

• InChIKey： SKCKOFZKJLZSFA-SLPGGIOYSA-N
• Inchi： InChI=1S/C6H14O5/c1-3(8)5(10)6(11)4(9)2-7/h3-11H,2H2,1H3/t3-,4+,5+,6+/m0/s1
• SMILES： CC(C(C(C(CO)O)O)O)O

Computed Properties

• Exact Mass: 166.084
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 166.084
• Heavy Atom Count: 11
• Complexity: 107
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _2
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Melting Point: 128-129 ºC
• Solubility: Soluble (284 g/l) (25 º C),
• Density: 1.424±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hexoses